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Compound of Interest

Compound Name: 4-Morpholinecarboxaldehyde

Cat. No.: B048038

As researchers and developers, our work with versatile chemical intermediates like 4-
Morpholinecarboxaldehyde (CAS 4394-85-8) is foundational to innovation in pharmaceuticals
and material science.[1][2] This colorless to light yellow liquid, with its characteristic morpholine
ring and aldehyde functional group, is a valuable building block.[2][3] However, its utility is
matched by a specific hazard profile that demands a rigorous and well-understood safety
protocol.

This guide moves beyond a simple checklist. It provides a comprehensive operational plan,
grounded in scientific principles, to ensure your safety and the integrity of your work when
handling this compound. We will delve into the causality behind each procedural step, building
a self-validating system of safety that fosters confidence and precision in the laboratory.

Immediate Safety Briefing: Hazard Profile

Before handling 4-Morpholinecarboxaldehyde, it is critical to internalize its primary hazards.
This compound is classified as a skin sensitizer and can cause eye and skin irritation.[4][5][6]
Understanding these risks is the first step in mitigating them effectively.

Table 1: Hazard Identification and GHS Classification for 4-Morpholinecarboxaldehyde
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] Hazard
Hazard Class GHS Category  Signal Word Source
Statement
H317: May
Skin . cause an
L Category 1B Warning . . [4][7][8]
Sensitization allergic skin
reaction.

H319: Causes
o Category 2B ] serious eye
Eye Irritation ) Warning o [5][6]
(Implied) irritation.

(Potential)

| Skin Irritation | Category 2 (Implied) | Warning | Causes skin irritation. |[6] |

The primary risk, skin sensitization, means that initial contact may only cause mild irritation, but
subsequent exposures can lead to a more severe allergic reaction, including rash, itching, and
swelling.[4][7] Therefore, the core directive of our safety protocol is the absolute prevention of

skin contact.

Core Directive: Personal Protective Equipment
(PPE) Protocol

The selection of PPE is not a matter of preference but a scientifically-driven choice based on
the specific chemical and task-related risks. For 4-Morpholinecarboxaldehyde, the focus is
on creating an impermeable barrier to prevent skin and eye contact.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Area

Hand Protection

Specification

Nitrile or Neoprene Gloves
(minimum thickness of 4
mil)

Rationale and Best
Practices

Causality: This compound
can be absorbed through
the skin. Nitrile and
neoprene provide
excellent chemical
resistance.[9] Best
Practice: Double-gloving is
strongly recommended.
The outer glove is
removed and disposed of
immediately after the task,
minimizing the spread of
contamination.[10] Always
inspect gloves for tears or
punctures before use.

Eye & Face Protection

Chemical Safety Goggles with
Side Shields (conforming to
EN166 or ANSI Z87.1)

Causality: Protects against
splashes and potential vapors
that can cause serious eye
irritation.[6][9] Best Practice: If
there is a significant splash risk
(e.g., transferring large
volumes), a face shield should
be worn in addition to safety
goggles.[11][12]

Body Protection

Long-sleeved Laboratory Coat

Causality: Provides a barrier
against incidental contact and
small splashes.[9] Best
Practice: The lab coat should
be fully buttoned. For tasks
with a higher risk of splashes,
consider a chemical-resistant
apron worn over the lab coat.
[13]
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| Respiratory Protection | Not typically required under normal use with adequate ventilation. |
Causality: The compound has a low vapor pressure at room temperature.[3] Best Practice: All
handling of 4-Morpholinecarboxaldehyde must be performed inside a certified chemical fume
hood to prevent inhalation of any mists or vapors.[6][9] If engineering controls fail or for large
spills, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[9][14] |
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Task Risk Assessment

Start: Prepare to handle
4-Morpholinecarboxaldehyde

Is a certified chemical
fume hood available?

Handling small quantities
(<100 mL)?

No

Yes

No (Large Volume
or $plash Risk)

PPE Configuration

STOP WORK
Consult EHS

Add Face Shield

Mandatory Base PPE:
- Double Nitrile Gloves
- Safety Goggles
- Lab Coat

Proceed with work
inside fume hood
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;

(Alert others in the area]

'

Assess Spill Size
& Location

>100mL or
Qutside Hood

lYes No

Small Spill
(<100mL) in Hood

\

Evacuate Area
Call EHS

\
Don Full PPE
(incl. Face Shield)
\
Contain with inert
absorbent material
Y

Collect material into
hazardous waste container

\
Clean area with
detergent & water
\
[Dispose of all materialsj

as hazardous waste

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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